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Compound of Interest

Dimethyl 4,4'-
Compound Name:
disulfanediyldibenzoate

Cat. No.: B014627

CAS Number: 35190-68-2 Molecular Formula: Ci1eH1404S2 Molecular Weight: 334.41 g/mol

This technical guide provides a summary of the available information on Dimethyl 4,4'-
disulfanediyldibenzoate, a chemical compound with limited publicly accessible research data.
This document is intended for researchers, scientists, and drug development professionals
interested in the synthesis and potential applications of this molecule. Due to the scarcity of in-
depth studies, this guide focuses on its chemical properties and a proposed synthetic route.

Chemical and Physical Properties

The fundamental properties of Dimethyl 4,4'-disulfanediyldibenzoate are summarized in the
table below. This data is compiled from various chemical suppliers and databases.
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Property Value Reference(s)

dimethyl 4,4'-
IUPAC Name ) o [1]
disulfanediyldibenzoate

Bis(4-carboMethoxyphenyl)
Disulfide, 4,4'-Dithiodibenzoic

Synonyms Acid DiMethyl Ester, Bis-p-
methoxycarbonyl-phenyl
disulfide
Physical Form White Solid [1]
Melting Point 116-119 °C or 125-126 °C
Boiling Point (Predicted) 458.1 £ 30.0 °C
Density (Predicted) 1.34 + 0.1 g/cm3
Storage Conditions Sealed in dry, 2-8°C [2]
o Chloroform (Sparingly), Ethyl
Solubility )
Acetate (Slightly)
Synthesis

A detailed, peer-reviewed experimental protocol for the synthesis of Dimethyl 4,4'-
disulfanediyldibenzoate is not readily available in the public domain. However, based on
general principles of disulfide bond formation, a plausible synthetic route is the oxidation of its
corresponding thiol precursor, Methyl 4-mercaptobenzoate.

Proposed Synthetic Pathway

The synthesis would likely involve the oxidation of two molecules of Methyl 4-
mercaptobenzoate to form the disulfide bridge. Various oxidizing agents can be employed for
this type of transformation.
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Reactant

Methyl 4-mercaptobenzoate
(2 equivalents)

Reagents

Oxidizing Agent
(e.g., H202, Iz, air)
Solvent

Product

Dimethyl 4,4'-disulfanediyldibenzoate

Click to download full resolution via product page

Caption: Proposed synthesis of Dimethyl 4,4'-disulfanediyldibenzoate.

General Experimental Considerations

A typical experimental protocol would involve dissolving Methyl 4-mercaptobenzoate in a
suitable organic solvent. An oxidizing agent would then be added, potentially with a catalyst,
and the reaction mixture would be stirred at a specific temperature for a set duration. The
progress of the reaction would be monitored using techniques such as Thin Layer
Chromatography (TLC). Upon completion, the product would be isolated through extraction and
purified, likely by recrystallization or column chromatography.

Biological Activity and Drug Development
Applications

Currently, there is a significant lack of publicly available information regarding the biological
activity of Dimethyl 4,4'-disulfanediyldibenzoate. No studies detailing its efficacy, mechanism
of action, or potential therapeutic applications in drug development were identified during a
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comprehensive literature search. Furthermore, no information on its interaction with any
signaling pathways has been reported.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or biological evaluation of
Dimethyl 4,4'-disulfanediyldibenzoate are not available in the peer-reviewed scientific
literature.

Conclusion

Dimethyl 4,4'-disulfanediyldibenzoate is a chemical compound for which basic chemical and
physical data are available. While a general synthetic strategy can be proposed, specific,
validated experimental protocols are lacking in the public domain. Most notably, there is a
significant gap in the scientific literature concerning its biological activity and potential
applications in research and drug development. This lack of data presents an opportunity for
novel research to explore the properties and potential uses of this molecule. Researchers
interested in this compound will likely need to undertake foundational studies to establish its
synthesis, purification, and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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